Cas no 288569-94-8 (6-Benzothiazolebutanoicacid)

• Product Name: 6-Benzothiazolebutanoicacid
• CAS No: 288569-94-8
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 248935
• PubChem ID: 45077099
• Update Time: 2025-04-19

6-Benzothiazolebutanoicacid Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolebutanoicacid
• 6-Benzothiazolebutanoicacid(9CI)
• 4-(1,3-benzothiazol-6-yl)butanoic acid
• DTXSID20663252
• 6-benzo[d]thiazolebutanoic acid
• 288569-94-8

• Inchi： 1S/C11H11NO2S/c13-11(14)3-1-2-8-4-5-9-10(6-8)15-7-12-9/h4-7H,1-3H2,(H,13,14)
• InChI Key： IBOQCMHDDJKODC-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C=C12)CCCC(=O)O

Computed Properties

• Exact Mass: 221.05113
• Monoisotopic Mass: 221.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 50.19